Cas no 208186-76-9 (bis(hexafluoroisopropyl)maleate)

• Product Name: bis(hexafluoroisopropyl)maleate
• CAS No: 208186-76-9
• MF: C₁₀H₄F₁₂O₄
• MW: 416.117205619812
• CID: 910607
• PubChem ID: 5364837
• Update Time: 2025-04-19

bis(hexafluoroisopropyl)maleate Chemical and Physical Properties

Names and Identifiers

• bis(hexafluoroisopropyl)maleate
• 2,3-bis(1,1,1,2,3,3-hexafluoropropan-2-yl)but-2-enedioate
• 2,3-bis(1,1,1,2,3,3-hexafluoropropan-2-yl)-2-butenedioate
• 2,3-bis[1,1,1,2,3,3-hexakis(fluoranyl)propan-2-yl]but-2-enedioate
• bis(1,1,1,3,3,3-hexafluoroprop-2-yl) maleate
• DB-253994
• Bis(1,1,1,3,3,3-Hexafluoroprop-2-yl) (2Z)-but-2-ene-1,4-dioate
• Bis[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] (2Z)-2-butenedioate #
• bis(1,1,1,3,3,3-hexafluoropropan-2-yl) (Z)-but-2-enedioate
• A814944
• SCHEMBL940418
• 208186-76-9
• Bis(1,1,1,3,3,3-hexafluoro-2-propanyl) (2z)-2-butenedioate
• Bis[1,1,1,3,3,3,hexafluoroisopropyl] maleate

• Inchi： 1S/C10H4F12O4/c11-7(12,13)5(8(14,15)16)25-3(23)1-2-4(24)26-6(9(17,18)19)10(20,21)22/h1-2,5-6H/b2-1-
• InChI Key： KOFHHTAACWXRFQ-UPHRSURJSA-N
• SMILES： FC(C(C(F)(F)F)OC(/C=C\C(=O)OC(C(F)(F)F)C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 415.99200
• Monoisotopic Mass: 415.9917965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Melting Point: 118-120°C
• PSA: 52.60000
• LogP: 3.61540

bis(hexafluoroisopropyl)maleate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT